2,3,5-Trimethyl-1,4-dioxane

• CAS No.: 101079-70-3
• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: 2,3,5-trimethyl-1,4-dioxane
• InChI: InChI=1S/C7H14O2/c1-5-4-8-6(2)7(3)9-5/h5-7H,4H2,1-3H3
• InChI Key: PQTSMDHYVPOKLI-UHFFFAOYSA-N
• Canonical SMILES: CC1COC(C(O1)C)C

Description

2,3,5-Trimethyl-1,4-dioxane is an organic compound with a heterocyclic structure, containing two oxygen atoms and three methyl groups attached to a six-membered ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3,5-Trimethyl-1,4-dioxane can be achieved through several methods. One common approach involves the cyclization of appropriate diols or hydroxyketones under acidic conditions. For instance, the reaction of 2,3,5-trimethyl-1,4-butanediol with an acid catalyst can yield this compound.

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. This may include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

2,3,5-Trimethyl-1,4-dioxane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it to alcohols or other reduced forms.

Substitution: The methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Halogenating agents or nucleophiles can be employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

2,3,5-Trimethyl-1,4-dioxane has several applications in scientific research:

Chemistry: It is used as a solvent and reagent in organic synthesis.

Biology: The compound can be employed in studies involving enzyme interactions and metabolic pathways.

Medicine: Research into its potential therapeutic effects and drug delivery systems is ongoing.

Industry: It is utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism by which 2,3,5-Trimethyl-1,4-dioxane exerts its effects involves interactions with various molecular targets. These may include enzymes, receptors, and other proteins. The compound’s structure allows it to participate in specific chemical reactions, influencing biological pathways and processes.

Comparison with Similar Compounds

Similar Compounds

2,2,5-Trimethyl-1,3-dioxane-4,6-dione:

2,2-Dimethyl-1,3-dioxane-4,6-dione: Another related compound with distinct chemical properties and applications.

Uniqueness

2,3,5-Trimethyl-1,4-dioxane is unique due to its specific arrangement of methyl groups and oxygen atoms, which confer distinct chemical and physical properties. This uniqueness makes it valuable for specialized applications in research and industry.